Cas no 2171289-35-1 ((3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
• CAS No: 2171289-35-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6165596
• PubChem ID: 165874471
• Update Time: 2025-05-19

(3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
• 2171289-35-1
• EN300-1495865
• (3R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-27(2,14-13-24(30)29-15-7-8-18(16-29)25(31)32)28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-/m1/s1
• InChI Key： IVILWTIMRKQFLM-GOSISDBHSA-N
• SMILES： O(C(NC(C)(C)CCC(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid

Introduction to (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic Acid (CAS No. 2171289-35-1)

Compound with the CAS number 2171289-35-1 and the product name (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The detailed chemical structure of this molecule encompasses a piperidine core, which is a common pharmacophore in many bioactive compounds, linked to various functional groups that enhance its pharmacological properties.

The molecular framework of this compound includes a chiral center at the 3-position of the piperidine ring, denoted by the stereochemical designation (3R). This chirality is crucial as it influences the compound's biological activity and interaction with biological targets. The presence of a fluorenylmethoxycarbonyl (Fmoc) group in the molecule further underscores its complexity and potential utility. The Fmoc group is widely employed in peptide synthesis and drug development due to its stability and ease of modification.

The N-terminal part of the molecule features an amino group that is protected by an Fmoc moiety. This protection is essential during synthetic processes to prevent unwanted side reactions. The C-terminal region contains a carboxylic acid group, which can be further functionalized to link the compound to other molecules or to enhance its solubility and bioavailability. The intermediate chain consists of a 4-methylpentanoyl side chain, which contributes to the overall hydrophobicity and lipophilicity balance of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. These studies suggest that (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid exhibits promising interactions with various biological targets, including enzymes and receptors involved in pain signaling, neurodegenerative diseases, and inflammatory responses.

In vitro studies have demonstrated that this compound exhibits significant binding affinity for certain therapeutic targets, making it a potential lead compound for drug development. The fluorenylmethoxycarbonyl group enhances the compound's stability during storage and synthesis, while the piperidine core provides a favorable scaffold for further derivatization. These characteristics make it an attractive candidate for medicinal chemists exploring new therapeutic strategies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as solid-phase peptide synthesis (SPPS) and transition-metal-catalyzed reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve the efficiency of synthesis but also reduce costs associated with producing high-purity compounds.

Current research in medicinal chemistry focuses on optimizing the pharmacological properties of this compound through structural modifications. By fine-tuning the side chains and functional groups, scientists aim to enhance its selectivity, potency, and metabolic stability. Such modifications are critical for developing drugs that minimize side effects while maximizing therapeutic benefits.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into binding mechanisms and help guide experimental design. Additionally, virtual screening techniques have identified novel analogs with enhanced pharmacological profiles, further expanding the potential applications of this class of compounds.

The future prospects for (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid are promising as it continues to be explored in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into clinical applications. As our understanding of disease mechanisms grows, so does the need for innovative therapeutic agents like this one.

In conclusion, (3R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid represents a significant contribution to pharmaceutical chemistry. Its complex structure, unique functional groups, and promising biological activity make it a valuable asset in drug development efforts. With ongoing research and advancements in synthetic methodologies, this compound holds great potential for addressing various therapeutic challenges in medicine.